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Compound of Interest

Compound Name: Tetrahexylammonium bromide

Cat. No.: B1211116 Get Quote

An in-depth examination of the physicochemical properties, applications, and experimental

considerations of tetrahexylammonium bromide (THAB), a versatile quaternary ammonium

salt.

Introduction
Tetrahexylammonium bromide (THAB) is a quaternary ammonium salt that has garnered

significant interest across various scientific disciplines, including organic synthesis, analytical

chemistry, and materials science. Its unique molecular structure, featuring a central nitrogen

atom bonded to four hexyl chains and a bromide counterion, imparts a combination of

lipophilicity and ionic character. This amphiphilic nature makes it a highly effective phase-

transfer catalyst and ion-pairing reagent, facilitating reactions between immiscible phases and

enabling the separation of ionic compounds. This technical guide provides a comprehensive

overview of THAB, with a focus on its molecular characteristics, key applications in research

and drug development, and detailed experimental considerations.

Physicochemical Properties
The utility of tetrahexylammonium bromide in various applications is directly related to its

distinct physical and chemical properties. A summary of these key characteristics is presented

in the tables below.
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Table 1: General and Chemical Properties of
Tetrahexylammonium Bromide

Property Value Reference

Chemical Name
N,N,N-Trihexyl-1-

hexanaminium bromide
[1]

Synonyms
Tetra-n-hexylammonium

bromide, THAB
[1]

CAS Number 4328-13-6 [1]

Molecular Formula C₂₄H₅₂BrN [1]

Molecular Weight 434.58 g/mol [1]

Table 2: Physical Properties of Tetrahexylammonium
Bromide

Property Value Reference

Appearance
White to off-white crystalline

powder
[1]

Melting Point 99-100 °C [2][3]

Solubility

Soluble in organic solvents;

less soluble in water. Soluble

in DMSO (100 mg/mL with

sonication).

[1][4]

Hygroscopicity Hygroscopic [2]

Safety and Handling
Tetrahexylammonium bromide is considered a hazardous substance and requires careful

handling to minimize exposure and ensure laboratory safety.[5] The primary hazards are skin

and eye irritation, and it may cause respiratory irritation.[6] Ingestion can be harmful.[5]
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Table 3: Hazard Identification and Precautionary
Measures

Hazard GHS Classification
Precautionary
Statements

Reference

Skin Irritation Category 2

H315: Causes skin

irritation. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

P302+P352: IF ON

SKIN: Wash with

plenty of water.

[6]

Eye Irritation Category 2

H319: Causes serious

eye irritation.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[6]

Respiratory Irritation STOT SE 3

H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P304+P340: IF

INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[6]
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It is crucial to consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this compound.[7][8][9][10]

Applications in Research and Drug Development
The unique properties of tetrahexylammonium bromide make it a valuable tool in a range of

scientific applications, from organic synthesis to analytical separations and proteomics

research.

Phase-Transfer Catalysis
One of the most prominent applications of tetrahexylammonium bromide is as a phase-

transfer catalyst (PTC).[2] In biphasic reactions, where reactants are in separate immiscible

liquid phases (typically aqueous and organic), the reaction rate is often limited by the slow

diffusion of reactants across the phase boundary. THAB facilitates the transfer of an anionic

reactant from the aqueous phase to the organic phase, where the reaction can proceed at a

much faster rate.[11][12]

The mechanism involves the tetrahexylammonium cation (Q⁺) forming an ion pair with the

reactant anion (A⁻) in the aqueous phase. This bulky, lipophilic ion pair (Q⁺A⁻) is soluble in the

organic phase and can readily migrate across the phase boundary. Once in the organic phase,

the anion is "naked" and highly reactive, as it is not strongly solvated, leading to an accelerated

reaction with the organic substrate.[13]
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Figure 1: Mechanism of Phase-Transfer Catalysis with Tetrahexylammonium Bromide.

Experimental Protocol: General Procedure for Phase-Transfer Catalyzed Alkylation

Reaction Setup: A reaction vessel is charged with the organic substrate dissolved in a water-

immiscible organic solvent (e.g., toluene, dichloromethane).

Aqueous Phase: The nucleophile (e.g., a sodium salt) is dissolved in water or an aqueous

solution.

Catalyst Addition: A catalytic amount of tetrahexylammonium bromide (typically 1-10

mol%) is added to the biphasic mixture.
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Reaction Conditions: The mixture is stirred vigorously to ensure efficient mixing of the two

phases and facilitate ion-pair exchange. The reaction is heated or cooled to the desired

temperature and monitored for completion by a suitable analytical technique (e.g., TLC, GC,

HPLC).

Workup: Upon completion, the organic layer is separated, washed with water to remove the

catalyst and any remaining inorganic salts, dried over a drying agent (e.g., MgSO₄), and the

solvent is removed under reduced pressure to yield the crude product.

Purification: The crude product is then purified by standard techniques such as

recrystallization or column chromatography.[14]

Ion-Pair Chromatography
In reversed-phase high-performance liquid chromatography (RP-HPLC), highly polar or ionic

compounds often exhibit poor retention on nonpolar stationary phases. Tetrahexylammonium
bromide can be used as an ion-pairing reagent to enhance the retention and separation of

anionic analytes.[15][16]

The tetrahexylammonium cations from THAB are added to the mobile phase. These cations

adsorb onto the hydrophobic stationary phase, creating a dynamic positively charged surface.

Anionic analytes in the sample then form transient ion pairs with the adsorbed

tetrahexylammonium cations, increasing their retention on the column and allowing for their

separation based on differences in their hydrophobicity and ionic interactions.[17]
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Figure 2: Experimental Workflow for Ion-Pair Chromatography using THAB.
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Experimental Protocol: General Procedure for Ion-Pair RP-HPLC

Mobile Phase Preparation: A stock solution of tetrahexylammonium bromide is prepared in

the aqueous component of the mobile phase (e.g., a phosphate or acetate buffer). The final

concentration of THAB in the mobile phase typically ranges from 5 to 50 mM. The organic

modifier (e.g., acetonitrile or methanol) is then added to achieve the desired mobile phase

composition. It is important to note that THAB may require a certain percentage of organic

solvent to fully dissolve.[18] The mobile phase should be filtered and degassed before use.

Column Equilibration: The reversed-phase column (e.g., C18) is equilibrated with the ion-

pairing mobile phase until a stable baseline is achieved. This ensures that the stationary

phase is saturated with the ion-pairing reagent.

Sample Injection: The sample containing the anionic analytes is dissolved in a suitable

solvent (preferably the mobile phase) and injected into the HPLC system.

Chromatographic Separation: The separation is performed under isocratic or gradient elution

conditions. The retention of the anionic analytes is controlled by the concentration of the ion-

pairing reagent, the type and concentration of the organic modifier, the pH of the mobile

phase, and the column temperature.

Detection: The separated analytes are detected using a suitable detector, such as a UV-Vis

detector.

Applications in Proteomics and Biomedical Research
Tetrahexylammonium bromide is also recognized as a useful biochemical for proteomics

research.[7] While specific, detailed protocols are proprietary to various research applications,

its surfactant properties can be leveraged for the solubilization and stabilization of proteins,

particularly membrane proteins, which are notoriously difficult to study.[11]

Furthermore, recent studies have investigated the antibacterial and antiproliferative potential of

tetrahexylammonium bromide-based ionic liquids.[19] These studies have shown that THAB

exhibits a moderate antibacterial effect against certain Gram-positive bacteria and can

influence cell proliferation, suggesting potential applications in the development of new

therapeutic agents.[19] However, it is important to note that the cytotoxic effects of ionic liquids

are an active area of research.[19]
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Conclusion
Tetrahexylammonium bromide is a multifaceted chemical compound with significant utility in

both academic and industrial research, particularly in the fields of organic chemistry and drug

development. Its efficacy as a phase-transfer catalyst and an ion-pairing reagent enables a

wide range of chemical transformations and analytical separations that would otherwise be

inefficient or impractical. As research continues to explore the unique properties of ionic liquids

and quaternary ammonium salts, the applications of tetrahexylammonium bromide are likely

to expand further, solidifying its role as an important tool for scientists and researchers. The

information and protocols provided in this guide serve as a foundational resource for the safe

and effective use of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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